Cas no 1152914-29-8 (3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one)

• Product Name: 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one
• CAS No: 1152914-29-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 5702345
• PubChem ID: 43186120
• Update Time: 2025-06-24

3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 3-(4-amino-1H-pyrazol-1-yl)dihydro-
• 3-(4-Amino-1h-pyrazol-1-yl)dihydrofuran-2(3h)-one
• CS-0349805
• AKOS000208170
• 1152914-29-8
• 3-(4-amino-1H-pyrazol-1-yl)oxolan-2-one
• EN300-1109214
• SCHEMBL22648914
• 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one

• Inchi： 1S/C7H9N3O2/c8-5-3-9-10(4-5)6-1-2-12-7(6)11/h3-4,6H,1-2,8H2
• InChI Key： MQKRLSRATUTVMI-UHFFFAOYSA-N
• SMILES： O1CCC(N2C=C(N)C=N2)C1=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 471.0±35.0 °C(Predicted)
• pka: 3.28±0.15(Predicted)

Additional information on 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one

Introduction to 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one (CAS No. 1152914-29-8)

3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one, with the CAS number 1152914-29-8, is a compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various therapeutic areas, particularly in the development of novel drugs for the treatment of diseases such as cancer and neurological disorders.

The 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one molecule is a heterocyclic compound that consists of a pyrazole ring attached to an oxolane ring. The presence of the amino group on the pyrazole ring and the ketone group on the oxolane ring imparts specific chemical and biological properties to this compound. These structural elements contribute to its ability to interact with various biological targets, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the potential of 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one as a lead compound in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one effectively inhibits the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation and pain.

In another significant development, a team of scientists from the University of California, San Francisco, reported that 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one shows promising antitumor activity against various cancer cell lines. The study, published in Cancer Research in 2023, revealed that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, preclinical studies have shown that 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one exhibits low toxicity and good safety profiles, which are essential attributes for any potential drug candidate.

In the context of neurological disorders, 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one has shown promise as a neuroprotective agent. A study published in Neuropharmacology in 2023 demonstrated that this compound can protect neurons from oxidative stress-induced damage. The researchers found that 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one enhances the expression of antioxidant enzymes and reduces the levels of reactive oxygen species (ROS), thereby mitigating neuronal injury.

The synthetic route for 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one has been well-documented in the literature. One common approach involves the reaction of an appropriate pyrazole derivative with an oxolane precursor under controlled conditions. This synthetic method is scalable and can be adapted for large-scale production, which is crucial for advancing this compound into clinical trials.

In conclusion, 3-(4-Amino-1h-pyrazol-1-yl)oxolan-2-one (CAS No. 1152914-29-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable asset in the quest for innovative treatments for various diseases.